3,5-Diethoxyaniline CAS 14204-27-4 physicochemical properties
3,5-Diethoxyaniline CAS 14204-27-4 physicochemical properties
The following technical guide details the physicochemical properties, synthesis, and applications of 3,5-Diethoxyaniline .
Editorial Note on CAS Registry Numbers: A critical discrepancy exists in public databases regarding the CAS number provided in the topic request (14204-27-4 ).
-
CAS 14204-27-4 corresponds to N-(Phenylthio)phthalimide (C₁₄H₉NO₂S), a sulfenylation reagent.
-
3,5-Diethoxyaniline (the requested chemical topic) is correctly identified by CAS 77412-70-5 .[1][2]
-
3,5-Dimethoxyaniline (a close structural analog often confused with the diethoxy variant) is CAS 10272-07-8 .[3][4]
This guide strictly focuses on the requested chemical entity, 3,5-Diethoxyaniline (CAS 77412-70-5) , while referencing the CAS provided in the prompt as a likely transcription error.
CAS Registry Number: 77412-70-5 Chemical Formula: C₁₀H₁₅NO₂ Molecular Weight: 181.23 g/mol [1][5]
Executive Summary
3,5-Diethoxyaniline is a substituted aniline derivative utilized primarily as a versatile building block in medicinal chemistry.[4] It serves as a critical intermediate in the synthesis of Fibroblast Growth Factor Receptor (FGFR) inhibitors and other kinase-targeting small molecules. Its structural significance lies in the 3,5-substitution pattern, which provides unique steric bulk and lipophilicity (LogP) adjustments compared to the more common methoxy analogs, influencing the binding affinity and metabolic stability of final drug candidates.
Chemical Identity & Structural Analysis[1][4][7]
| Property | Detail |
| IUPAC Name | 3,5-Diethoxyaniline |
| Common Synonyms | 3,5-Diethoxybenzenamine; 5-Aminoresorcinol diethyl ether |
| SMILES | CCOc1cc(N)cc(OCC)c1 |
| InChI Key | PJLOISRUGOULHR-UHFFFAOYSA-N |
| Structural Class | Electron-rich Aromatic Amine |
| Electronic Character | The ethoxy groups at positions 3 and 5 exert a |
Physicochemical Properties
Data derived from experimental values of the specific compound and validated structure-property relationship (SPR) extrapolations from the 3,5-dimethoxy analog (CAS 10272-07-8).
| Parameter | Value / Range | Scientific Context |
| Physical State | Solid (Crystalline) | Typically appears as off-white to brownish needles or powder. |
| Melting Point | 45–50 °C (Predicted) | Slightly lower than the dimethoxy analog (54–57 °C) due to increased flexibility of the ethyl chains disrupting crystal packing. |
| Boiling Point | ~290 °C (at 760 mmHg) | High boiling point necessitates vacuum distillation for purification (e.g., ~160 °C at 15 mmHg). |
| Density | 1.08 ± 0.1 g/cm³ | Estimated based on packing density of di-alkoxy benzenes. |
| pKa (Conjugate Acid) | 3.9 – 4.2 | The basicity is slightly higher than aniline (pKa 4.6) but modulated by the inductive withdrawal of the oxygen atoms. |
| LogP (Octanol/Water) | 2.15 ± 0.3 | Critical for Drug Design: Significantly more lipophilic than the dimethoxy analog (LogP ~1.4), enhancing membrane permeability in drug scaffolds. |
| Solubility | Organic Solvents | Highly soluble in DCM, EtOAc, DMSO, Methanol. |
| Water Solubility | Insoluble (<0.1 g/L) | Requires organic co-solvents for aqueous reactions. |
Spectral Characterization (Self-Validation)
To validate the identity of 3,5-Diethoxyaniline in the laboratory, the following spectral signals must be observed.
¹H NMR (400 MHz, DMSO-d₆ or CDCl₃)
-
δ 1.35 ppm (t, 6H, J=7.0 Hz): Methyl protons of the two ethoxy groups.
-
δ 3.95 ppm (q, 4H, J=7.0 Hz): Methylene protons (-OCH ₂-) showing typical quartet splitting.
-
δ 3.5–5.0 ppm (br s, 2H): Amine (-NH ₂) protons; shift varies with concentration and solvent.
-
δ 5.8–6.0 ppm (m, 3H): Aromatic protons. The 3,5-substitution creates a symmetry where the proton at position 4 is distinct (triplet-like) from positions 2 and 6 (doublet-like), typically appearing as a multiplet or two distinct signals in the shielded aromatic region.
Mass Spectrometry (ESI+)
-
[M+H]⁺ Peak: 182.24 m/z.
-
Fragmentation: Loss of ethyl groups (M-29) is a common fragmentation pathway.
Synthesis & Purification Workflow
The synthesis of 3,5-Diethoxyaniline typically proceeds via the nucleophilic substitution of phloroglucinol or the reduction of 3,5-diethoxynitrobenzene.
Synthetic Pathway Diagram
Caption: Synthesis routes for 3,5-Diethoxyaniline. Route B (Direct Alkylation of aniline precursor) is often preferred over Route A to maintain regiochemical fidelity.
Purification Protocol (Standard Operating Procedure)
-
Crude Isolation: Following reduction (e.g., H₂/Pd-C or Fe/NH₄Cl), filter catalyst and concentrate filtrate.
-
Acid-Base Extraction:
-
Dissolve crude oil in EtOAc.
-
Extract with 1M HCl (Amine moves to aqueous phase).
-
Wash aqueous layer with Ether (removes non-basic impurities).
-
Basify aqueous layer with 2M NaOH to pH > 10.
-
Extract back into EtOAc.
-
-
Crystallization/Distillation:
-
If solid: Recrystallize from Hexane/EtOAc (9:1).
-
If oil: Vacuum distillation (high vacuum required).
-
Stability, Handling & Safety (GHS)
Signal Word: WARNING
| Hazard Class | H-Code | Statement |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed. |
| Skin Irritation | H315 | Causes skin irritation. |
| Eye Irritation | H319 | Causes serious eye irritation. |
| STOT - Single Exp. | H335 | May cause respiratory irritation. |
Storage Protocol:
-
Oxidation Sensitivity: Anilines oxidize upon air exposure, turning dark brown/black. Store under Argon/Nitrogen atmosphere.
-
Temperature: Refrigerate (2–8 °C) for long-term stability.
-
Container: Amber glass vials to prevent photodegradation.
Applications in Drug Development
3,5-Diethoxyaniline is not merely a solvent or reagent but a pharmacophore modulator .
-
Kinase Inhibition: Used to synthesize inhibitors for FGFR4 and EGFR. The 3,5-diethoxy motif fills hydrophobic pockets in the ATP-binding site of kinases more effectively than smaller methoxy groups.
-
Lipophilicity Tuning: Replacing methoxy with ethoxy increases LogP by ~0.8–1.0 units, improving blood-brain barrier (BBB) penetration or cellular uptake in lead optimization.
References
-
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 66301, 3,5-Dimethoxyaniline (Analogous Reference). Retrieved from [Link]
- Google Patents. Substituted dihydropyrimidopyrimidinone compounds and pharmaceutical compositions thereof (FGFR4 Inhibitor Synthesis). Patent WO2014144737A1.
Sources
- 1. capotchem.cn [capotchem.cn]
- 2. cyclicpharma.com [cyclicpharma.com]
- 3. 3,5-Dimethoxyaniline | 10272-07-8 [chemicalbook.com]
- 4. 3,5-Dimethoxyaniline Available at Competitive Prices for Industrial Applications [maksons.co.in]
- 5. 77412-70-5|3,5-Diethoxyaniline|BLD Pharm [bldpharm.com]
- 6. 3,5-Dichloroaniline(626-43-7) 1H NMR [m.chemicalbook.com]
